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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxy Nevirapine-d3 is the deuterated form of 2-Hydroxy Nevirapine, a primary

metabolite of the non-nucleoside reverse transcriptase inhibitor (NNRTI) Nevirapine.

Nevirapine is a cornerstone medication in the treatment of HIV-1 infection. The introduction of

three deuterium atoms into the 2-Hydroxy Nevirapine structure renders it an ideal internal

standard for use in quantitative bioanalytical methods, particularly liquid chromatography-

tandem mass spectrometry (LC-MS/MS). Its near-identical physicochemical properties to the

endogenous analyte, but distinct mass, allow for precise and accurate quantification of 2-

Hydroxy Nevirapine in complex biological matrices. This technical guide provides a

comprehensive overview of 2-Hydroxy Nevirapine-d3, including its chemical properties,

synthesis, metabolism, and application in experimental protocols.
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Property Value Reference

Chemical Name

11-Cyclopropyl-5,11-dihydro-2-

hydroxy-4-(methyl-d3)-6H-

dipyrido[3,2-b:2',3'-e][1]

[2]diazepin-6-one

Inferred from 3-Hydroxy

Nevirapine-d3 structure

Molecular Formula C₁₅H₁₁D₃N₄O₂ [3]

Molecular Weight 285.32 g/mol [3]

CAS Number 254889-31-1 (unlabeled) [3]

Appearance
White to off-white solid

(presumed)
General knowledge

Solubility

Soluble in organic solvents

such as methanol and

acetonitrile

General knowledge
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Parameter Matrix Method Value Reference

Lower Limit of

Quantification

(LLOQ) for 2-

Hydroxy

Nevirapine

Human Plasma LC/MS/MS 1 ng/mL [4]

Lower Limit of

Quantification

(LLOQ) for 2-

Hydroxy

Nevirapine

Human Hair LC-MS/MS 6 pg/mg [5]

Limit of Detection

(LOD) for 2-

Hydroxy

Nevirapine

Human Hair LC-MS/MS 2 pg/mg [5]

Mass Transition

(m/z) for 2-

Hydroxy

Nevirapine

(Precursor →

Product)

Baboon Serum LC/MS/MS 283.0 → 161.2 [6]

Pharmacokinetic Parameters of Nevirapine Metabolites
The following table summarizes pharmacokinetic parameters for Nevirapine and its

hydroxylated metabolites from a study in HIV-negative African American adults after a single

200 mg oral dose.
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Parameter Nevirapine
2-
Hydroxynev
irapine

3-
Hydroxynev
irapine

8-
Hydroxynev
irapine

12-
Hydroxynev
irapine

Cmax

(ng/mL)

1559 (1016-

2180)
20 (14-36) 16 (12-25) 11 (8-16) 48 (32-108)

Tmax (hr) 4 (2-6) 8 (4-24) 8 (4-24) 8 (4-24) 8 (4-24)

AUC

(ng·hr/mL)

134,800

(83,100-

269,900)

1,490 (980-

3,100)

1,180 (820-

2,010)

820 (560-

1,280)

3,940 (2,330-

9,910)

Half-life (hr) 99 (53-217) 85 (46-198) 79 (49-165) 83 (48-187) 90 (51-201)

Values are presented as median (range). Data extracted from[1].

Experimental Protocols
Synthesis of 2-Hydroxy Nevirapine-d3
While a specific, detailed protocol for the synthesis of 2-Hydroxy Nevirapine-d3 is not readily

available in the public domain, a plausible synthetic route can be inferred from the synthesis of

Nevirapine and its metabolites, coupled with standard deuteration techniques. The synthesis

would likely involve two key stages: the synthesis of the 2-Hydroxy Nevirapine backbone and

the introduction of the deuterated methyl group.

Stage 1: Synthesis of a Precursor for 2-Hydroxy Nevirapine

The synthesis of the core structure would likely follow established methods for creating the

dipyridodiazepine ring system of Nevirapine, with modifications to introduce the hydroxyl group

at the 2-position. This could involve the condensation of a substituted aminopyridine with a

suitable pyridine derivative.[1][7][8]

Stage 2: Introduction of the Deuterated Methyl Group

The introduction of the trideuteriomethyl (-CD₃) group is a critical step. This is typically

achieved by using a deuterated methylating agent, such as iodomethane-d₃ (CD₃I) or dimethyl

sulfate-d₆ ((CD₃)₂SO₄), to alkylate a suitable precursor. For instance, a precursor molecule
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lacking the 4-methyl group could be synthesized and then methylated using the deuterated

reagent.

General Deuteration Principle:

Deuterated internal standards are synthesized to be chemically identical to the analyte, with the

exception of the isotopic substitution. The position of the deuterium atoms is chosen to be

stable and not prone to exchange under analytical conditions. The methyl group is a common

site for deuteration in drug molecules.

Quantification of 2-Hydroxy Nevirapine in Biological
Matrices using LC-MS/MS with 2-Hydroxy Nevirapine-d3
as an Internal Standard
This protocol describes a general method for the analysis of 2-Hydroxy Nevirapine in plasma,

adapted from established procedures for Nevirapine and its metabolites.[4][6]

1. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample, add 200 µL of acetonitrile containing a known concentration of

2-Hydroxy Nevirapine-d3 (e.g., 10 ng/mL).

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 5 µm).
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Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.2 mL/min.

Injection Volume: 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Hypothetical):

2-Hydroxy Nevirapine: m/z 283.1 → [Product Ion] (e.g., 161.2 as seen in baboon

studies[6])

2-Hydroxy Nevirapine-d3: m/z 286.1 → [Corresponding Product Ion]

Instrumentation: A triple quadrupole mass spectrometer.

3. Data Analysis

Quantify the concentration of 2-Hydroxy Nevirapine by calculating the peak area ratio of the

analyte to the internal standard (2-Hydroxy Nevirapine-d3).

Generate a calibration curve using known concentrations of 2-Hydroxy Nevirapine spiked

into the same biological matrix.
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Caption: Metabolic pathway of Nevirapine to 2-Hydroxy Nevirapine.
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Caption: Experimental workflow for a pharmacokinetic study using a deuterated internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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